Cas no 2613381-78-3 (Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride)

• Product Name: Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride
• CAS No: 2613381-78-3
• MF: C₅H₁₀ClF₂NO₂
• MW: 189.58820772171
• MDL: MFCD33031778
• CID: 5663311
• PubChem ID: 155943463
• Update Time: 2025-10-24

Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-difluoro-3-(methylamino)-, methyl ester, hydrochloride (1:1)
• 2613381-78-3
• methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride
• EN300-27735897
• Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride

• MDL： MFCD33031778
• Inchi： 1S/C5H9F2NO2.ClH/c1-8-3-5(6,7)4(9)10-2;/h8H,3H2,1-2H3;1H
• InChI Key： NGUIUKKZWPSEKK-UHFFFAOYSA-N
• SMILES： Cl.FC(C(=O)OC)(CNC)F

Computed Properties

• Exact Mass: 189.0368126g/mol
• Monoisotopic Mass: 189.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride

Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride: A Comprehensive Overview

Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride, also known by its CAS number 2613381-78-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a methyl ester group attached to a propanoic acid backbone, with two fluorine atoms at the 2-position and a methylamino group at the 3-position. The hydrochloride salt form further enhances its stability and solubility properties.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of fluorine atoms in Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride contributes to its lipophilicity and metabolic stability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a precursor for the synthesis of more complex molecules with enhanced pharmacokinetic profiles.

The synthesis of Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride involves a multi-step process that includes nucleophilic substitution and esterification reactions. The optimization of these steps has been a focus of recent investigations, with chemists aiming to improve yield and purity while minimizing environmental impact. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of physical properties, Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been thoroughly evaluated, with findings indicating that it remains stable under neutral and mildly acidic conditions but undergoes hydrolysis in basic environments.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Early research demonstrated its ability to inhibit certain enzyme activities, suggesting potential applications in the treatment of metabolic disorders. More recent studies have explored its role as a modulator of ion channels, which could have implications for neurological diseases.

One area where Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride has shown particular promise is in the development of anti-inflammatory agents. Preclinical trials have indicated that it possesses potent anti-inflammatory properties, potentially through mechanisms involving the inhibition of cyclooxygenase enzymes. These findings have sparked interest among pharmaceutical companies looking to expand their portfolio of anti-inflammatory drugs.

In addition to its therapeutic applications, this compound has also been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator has been explored in agricultural settings, with early results suggesting potential benefits for crop yield enhancement. However, further research is needed to fully understand its efficacy and safety profile in this context.

The environmental impact of Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride has also come under scrutiny. Studies assessing its biodegradability and toxicity to aquatic organisms are currently underway. Preliminary data indicate that it exhibits moderate biodegradability under aerobic conditions but may pose risks to certain aquatic species at high concentrations.

In conclusion, Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties and promising biological activity make it a valuable tool for researchers seeking innovative solutions in drug discovery and beyond. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.